Cas no 1823510-75-3 (Tert-Butyl (4-bromo-6-chloropyridin-2-yl)carbamate)

• Product Name: Tert-Butyl (4-bromo-6-chloropyridin-2-yl)carbamate
• CAS No: 1823510-75-3
• MF: C₁₀H₁₂BrClN₂O₂
• MW: 307.571480751038
• CID: 5059542
• Update Time: 2025-06-14

Tert-Butyl (4-bromo-6-chloropyridin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (4-bromo-6-chloropyridin-2-yl)carbamate
• Tert-Butyl (4-bromo-6-chloropyridin-2-yl)carbamate

• Inchi： 1S/C10H12BrClN2O2/c1-10(2,3)16-9(15)14-8-5-6(11)4-7(12)13-8/h4-5H,1-3H3,(H,13,14,15)
• InChI Key： CKLIJONNLDFGGG-UHFFFAOYSA-N
• SMILES： BrC1C=C(N=C(C=1)NC(=O)OC(C)(C)C)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 258
• XLogP3: 3.4
• Topological Polar Surface Area: 51.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on Tert-Butyl (4-bromo-6-chloropyridin-2-yl)carbamate

Comprehensive Overview of Tert-Butyl (4-bromo-6-chloropyridin-2-yl)carbamate (CAS No. 1823510-75-3)

The compound Tert-Butyl (4-bromo-6-chloropyridin-2-yl)carbamate (CAS No. 1823510-75-3) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring both bromo and chloro substituents, makes it a valuable intermediate in the synthesis of complex organic molecules. Researchers and industry professionals frequently search for this compound due to its role in developing active pharmaceutical ingredients (APIs) and crop protection agents.

In recent years, the demand for halogenated pyridine compounds like Tert-Butyl (4-bromo-6-chloropyridin-2-yl)carbamate has surged, driven by advancements in drug discovery and sustainable agriculture. This compound’s carbamate functional group enhances its stability, making it suitable for multi-step synthetic processes. A common query among chemists is how to optimize its synthesis yield or incorporate it into cross-coupling reactions, reflecting its relevance in modern organometallic chemistry.

From an SEO perspective, keywords such as "4-bromo-6-chloropyridin-2-yl carbamate synthesis" and "CAS 1823510-75-3 applications" are highly searched, indicating strong academic and industrial interest. The compound’s versatility aligns with trending topics like green chemistry, where researchers explore eco-friendly methods to produce halogenated intermediates. Additionally, its potential in bioconjugation and proteomics has sparked discussions in life sciences forums.

Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing Tert-Butyl (4-bromo-6-chloropyridin-2-yl)carbamate, ensuring purity for downstream applications. Users often inquire about its solubility in common organic solvents or its compatibility with catalysts like palladium, underscoring its utility in catalytic transformations. Regulatory compliance, including REACH and FDA guidelines, is another hot topic, as industries prioritize safety data sheets (SDS) and quality control.

Innovations in process chemistry have further elevated the importance of this compound. For instance, its role in high-throughput screening for kinase inhibitors or herbicide development demonstrates its cross-disciplinary value. Searches for "scalable synthesis of bromo-chloro pyridine carbamates" highlight the need for cost-effective production methods, a key concern for contract research organizations (CROs).

In conclusion, Tert-Butyl (4-bromo-6-chloropyridin-2-yl)carbamate (CAS No. 1823510-75-3) is a pivotal building block in modern chemistry. Its alignment with cutting-edge research and industrial trends ensures sustained relevance, while its structural modularity invites further exploration in materials science and medicinal chemistry.